Cas no 2229166-37-2 (N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine)

• Product Name: N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine
• CAS No: 2229166-37-2
• MF: C₄H₅F₆NO
• MW: 197.079022169113
• CID: 5766959
• PubChem ID: 165857636
• Update Time: 2025-06-03

N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[3,3,3-trifluoro-2-(trifluoromethyl)propyl]hydroxylamine
• 2229166-37-2
• EN300-1941381
• N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine

• Inchi： 1S/C4H5F6NO/c5-3(6,7)2(1-11-12)4(8,9)10/h2,11-12H,1H2
• InChI Key： UBLVBSQCEUMSJA-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)CNO)(F)F

Computed Properties

• Exact Mass: 197.02753276g/mol
• Monoisotopic Mass: 197.02753276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine

Research Briefing on N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine (CAS: 2229166-37-2)

N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine (CAS: 2229166-37-2) is a fluorinated hydroxylamine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl groups, exhibits promising potential as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and radiopharmaceuticals.

The synthesis and characterization of N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine have been detailed in several high-impact journals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the preparation of fluorinated analogs of known pharmacophores. The presence of multiple fluorine atoms enhances the metabolic stability and bioavailability of the resulting compounds, making them attractive candidates for therapeutic development.

In addition to its synthetic applications, recent research has investigated the mechanistic role of N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine in modulating enzyme activity. A study in ACS Chemical Biology revealed its ability to act as a selective inhibitor of certain oxidoreductases, highlighting its potential as a tool compound for probing enzymatic pathways. The compound's unique electronic properties, conferred by the trifluoromethyl groups, are thought to underlie its inhibitory effects.

Further investigations have explored the use of N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine in radiopharmaceuticals. A 2024 publication in Nuclear Medicine and Biology reported its incorporation into fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The compound's ability to serve as a versatile radiolabeling precursor underscores its importance in the development of next-generation diagnostic agents.

Despite these advances, challenges remain in the large-scale production and purification of N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as discussed in a 2023 Organic Process Research & Development article. These improvements are critical for enabling broader adoption of the compound in both academic and industrial settings.

In conclusion, N-3,3,3-trifluoro-2-(trifluoromethyl)propylhydroxylamine (CAS: 2229166-37-2) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and diverse applications make it a compound of significant interest for future research. Ongoing studies are expected to further elucidate its potential and expand its utility in the development of novel therapeutics and diagnostic agents.